3-(4-fluorophenyl)-N-isobutyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide

• IUPAC Name: 3-(4-fluorophenyl)-N-(2-methylpropyl)-5-oxo-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide
• InChI: InChI=1S/C17H16FN3O2S/c1-10(2)7-19-15(22)13-8-20-17-21(16(13)23)14(9-24-17)11-3-5-12(18)6-4-11/h3-6,8-10H,7H2,1-2H3,(H,19,22)
• InChI Key: WZDFKABKJMSZOT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=O)C1=CN=C2N(C1=O)C(=CS2)C3=CC=C(C=C3)F
• Molecular Formula: C17H16FN3O2S
• Molecular Weight: 345.4 g/mol

Description

3-(4-fluorophenyl)-N-isobutyl-5-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C17H16FN3O2S and its molecular weight is 345.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 345.09472610 g/mol and the complexity rating of the compound is 634. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to changes in the biological activities of the targets . For instance, indole derivatives have been found to inhibit the activity of certain enzymes, leading to their various biological activities .

Biochemical Pathways

For instance, indole derivatives have been found to affect various biochemical pathways, leading to their various biological activities .

Pharmacokinetics

It’s worth noting that a moderate level of lipophilicity was found to be advantageous for inhibition compared to other substituted derivatives .

Result of Action

For instance, indole derivatives have been found to have antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Action Environment

It’s worth noting that the synthesis of similar compounds has been carried out under room temperature conditions , suggesting that the compound may be stable under normal environmental conditions.